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Compound of Interest

Compound Name: (-)-Clovene

Cat. No.: B12058647

Get Quote

An In-depth Technical Guide to (-)-Clovene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the sesquiterpene (-)-Clovene,

covering its fundamental chemical properties, synthesis, and biological activities. The

information is intended to support research and development efforts in the fields of natural

product chemistry, pharmacology, and drug discovery.

Core Data Presentation
(-)-Clovene is a tricyclic sesquiterpene with the following key identifiers:
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Property Value Reference

CAS Number 469-92-1

Molecular Formula C15H24

Molecular Weight 204.35 g/mol

Boiling Point 261.1 °C at 760 mmHg

Density 0.95 g/cm³

Refractive Index n20/D 1.495

Quantitative Biological Activity Data
While specific quantitative biological activity data for isolated (-)-Clovene is limited in publicly

available literature, the activity of clove essential oil, of which (-)-Clovene is a constituent, has

been studied. The data presented below pertains to clove oil or its major components and may

not be directly attributable to (-)-Clovene alone.
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Biological
Activity

Assay
Test
Substance

Result Reference

Antioxidant

Activity

DPPH Radical

Scavenging

Clove Volatile

Extract

IC50 = 8.85

µg/mL

Antioxidant

Activity

ABTS+•

Decolorization

Clove Bud

Essential Oil

1.15 ± 0.08 mmol

Trolox®/kg

Anti-

inflammatory

Activity

COX-2 Inhibition
Clove Volatile

Extract

58.15% inhibition

at 10 µg/mL

Anti-

inflammatory

Activity

15-LOX Inhibition
Clove Volatile

Extract

86.15% inhibition

at 25 µg/mL

Antimicrobial

Activity
Microdilution Clove Extract

MIC against P.

aeruginosa =

31.29 µg/mL

Antimicrobial

Activity

Broth

Macrodilution
Eugenol

MIC against S.

aureus = 115

µg/mL

Experimental Protocols
Total Synthesis of (±)-Clovene
The total synthesis of racemic clovene was notably achieved by Funk and co-workers in 1988.

The following protocol is a summary of this multi-step synthesis.

Step 1: Synthesis of the Cyclohexenone Intermediate The synthesis commences with the

addition of a four-carbon Grignard reagent to the enol ether of cyclohexane-1,3-dione. This is

followed by the addition of a cuprate reagent to the resulting functionalized cyclohexenone ring,

appending a side chain.

Step 2: Formation of a Ketene Thioacetal The subsequent steps involve the conversion of an

aldehyde to a ketene thioacetal, which serves as a masked carboxylate. This transformation

effectively elongates the carbon chain.
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Step 3: Decomposition of the Ketene Thioacetal The ketene thioacetal is then decomposed to

reveal a carboxylate group. Funk and co-workers employed mercury salts for this deprotection

step.

Step 4: Intramolecular [2+2] Cycloaddition The carboxylate is converted into a ketene. This

ketene undergoes an intramolecular [2+2] cycloaddition with an allyl group that was installed in

the initial steps. This key reaction forms the characteristic cyclobutanone ring of the clovene

scaffold.

Step 5: Ring Expansion The four-membered ring of the cyclobutanone is then subjected to a

ring expansion to form a five-membered ring.

Step 6: Final Steps to Clovene The synthesis is completed through a series of final

transformations, including the treatment of a tosylhydrazone with butyllithium to generate a

vinyllithium species, which upon quenching, yields clovene.

Visualizations
Logical Workflow for the Total Synthesis of (±)-Clovene
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Caption: A simplified workflow for the total synthesis of (±)-Clovene.
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Proposed Anti-inflammatory Signaling Pathway for
Clove Essential Oil Constituents
While the specific signaling pathways modulated by (-)-Clovene are not yet elucidated, the

anti-inflammatory properties of clove essential oil, which contains (-)-Clovene, are known to

involve the inhibition of key pro-inflammatory molecules.
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Caption: Proposed anti-inflammatory mechanism of clove oil constituents.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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